Cas no 1536036-80-2 (6-oxaspiro[4.5]decane-9-carbonitrile)
1536036-80-2 structure
Product Name:6-oxaspiro[4.5]decane-9-carbonitrile
CAS No:1536036-80-2
MF:C10H15NO
MW:165.232202768326
CID:4604524
PubChem ID:79903786
Update Time:2024-03-01
6-oxaspiro[4.5]decane-9-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-oxaspiro[4.5]decane-9-carbonitrile
-
- Inchi: 1S/C10H15NO/c11-8-9-3-6-12-10(7-9)4-1-2-5-10/h9H,1-7H2
- InChI Key: JWVFOJFNIKLELF-UHFFFAOYSA-N
- SMILES: C1C2(CC(C#N)CCO2)CCC1
Computed Properties
- Exact Mass: 165.115364102g/mol
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 33Ų
6-oxaspiro[4.5]decane-9-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-379483-0.05g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 0.05g |
$174.0 | 2025-03-16 | |
| Enamine | EN300-379483-0.1g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 0.1g |
$257.0 | 2025-03-16 | |
| Enamine | EN300-379483-0.25g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 0.25g |
$367.0 | 2025-03-16 | |
| Enamine | EN300-379483-0.5g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 0.5g |
$579.0 | 2025-03-16 | |
| Enamine | EN300-379483-1.0g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 1.0g |
$743.0 | 2025-03-16 | |
| Enamine | EN300-379483-2.5g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 2.5g |
$1454.0 | 2025-03-16 | |
| Enamine | EN300-379483-5.0g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 5.0g |
$2152.0 | 2025-03-16 | |
| Enamine | EN300-379483-10.0g |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95.0% | 10.0g |
$3191.0 | 2025-03-16 | |
| 1PlusChem | 1P01BIHC-50mg |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95% | 50mg |
$229.00 | 2025-03-19 | |
| 1PlusChem | 1P01BIHC-100mg |
6-oxaspiro[4.5]decane-9-carbonitrile |
1536036-80-2 | 95% | 100mg |
$321.00 | 2025-03-19 |
6-oxaspiro[4.5]decane-9-carbonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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